methyl 4-[5-(thiophen-3-yl)-1H-imidazol-4-yl]benzoate

• IUPAC Name: methyl 4-(4-thiophen-3-yl-1H-imidazol-5-yl)benzoate
• InChI: InChI=1S/C15H12N2O2S/c1-19-15(18)11-4-2-10(3-5-11)13-14(17-9-16-13)12-6-7-20-8-12/h2-9H,1H3,(H,16,17)
• InChI Key: NFYFARPKCMAFNL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=C(N=CN2)C3=CSC=C3
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol
• CAS No.: 1253527-75-1

Description

Methyl 4-(3-thienyl)benzoate is a compound that contains a thiophene ring, which is a five-membered ring with one sulfur atom. This compound has a molecular formula of C12H10O2S.

Synthesis Analysis

While specific synthesis methods for “methyl 4-[5-(thiophen-3-yl)-1H-imidazol-4-yl]benzoate” are not available, thiophene derivatives can be synthesized through various methods such as the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of methyl 4-(3-thienyl)benzoate consists of a thiophene ring attached to a benzoate group. The molecular weight is 218.27.

Scientific Research Applications

• Corrosion Inhibition : Benzimidazole derivatives, including compounds related to methyl 4-[5-(thiophen-3-yl)-1H-imidazol-4-yl]benzoate, have been studied for their corrosion inhibition properties. Specifically, these derivatives have shown effectiveness in inhibiting corrosion of mild steel in acidic environments, based on gravimetric, electrochemical, SEM, and computational methods (Ammal, Prajila, & Joseph, 2018).

• Material Synthesis and Characterization : Compounds structurally related to this compound have been synthesized and characterized, including their use in creating new monomers for high-performance polymers (Qinglon, 2014).

• Molecular Structure Analysis : Studies have been conducted on molecules structurally similar to this compound, focusing on their molecular structure, including hydrogen-bonded sheets and chains (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

• Spectroscopic and Thermodynamic Properties : The spectroscopic and thermodynamic properties of compounds similar to this compound have been explored, with a focus on their stability and charge transfer characteristics (Uppal, Kamni, & Khajuria, 2019).

• Polymer Chemistry : Derivatives of benzimidazole, akin to the molecule , have been used in the synthesis of copolymers, exploring their electrochromic properties and potential applications in materials science (Aydın & Kaya, 2013).

• Fluorescence Studies : Studies on compounds structurally similar to this compound have investigated their fluorescence properties, especially when used in the formation of copper complexes (Demir, Eren, & Hołyńska, 2015).

• Microwave Assisted Synthesis : Microwave-assisted synthesis methods have been applied to derivatives of benzimidazole, demonstrating efficient routes for creating novel functionalized compounds (Kamila, Ankati, & Biehl, 2011).